Cas no 57334-18-6 (2(3H)-Benzothiazolone, 3-methyl-6-nitro-)

• Product Name: 2(3H)-Benzothiazolone, 3-methyl-6-nitro-
• CAS No: 57334-18-6
• MF: C₈H₆N₂O₃S
• MW: 210.209840297699
• CID: 345742
• PubChem ID: 641570
• Update Time: 2025-04-19

2(3H)-Benzothiazolone, 3-methyl-6-nitro- Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Benzothiazolone, 3-methyl-6-nitro-
• CJXCQSBVVCCJCG-UHFFFAOYSA-N
• AKOS025394758
• 57334-18-6
• InChI=1/C8H6N2O3S/c1-9-6-3-2-5(10(12)13)4-7(6)14-8(9)11/h2-4H,1H
• DTXSID80348937
• 6-nitro-3-methyl-2-benzothiazolinone
• 3-methyl-6-nitro-1,3-benzothiazol-2(3H)-one
• SCHEMBL3032939

• Inchi： 1S/C8H6N2O3S/c1-9-6-3-2-5(10(12)13)4-7(6)14-8(9)11/h2-4H,1H3
• InChI Key： CJXCQSBVVCCJCG-UHFFFAOYSA-N
• SMILES： S1C(N(C)C2C=CC(=CC1=2)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 210.00998
• Monoisotopic Mass: 210.00991323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 91.4Ų

Experimental Properties

• PSA: 63.45